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Compound of Interest

Compound Name: Oleth-3

Cat. No.: B1516117 Get Quote

Oleth-3: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleth-3, the polyoxyethylene ether of oleyl alcohol with an average of three ethylene oxide

units, is a nonionic surfactant of significant interest across various scientific and industrial

domains, including cosmetics, pharmaceuticals, and material science. Its amphiphilic nature,

arising from the combination of a lipophilic oleyl alcohol backbone and a hydrophilic

polyoxyethylene chain, dictates its functionality as a highly effective emulsifier, solubilizer, and

wetting agent. This technical guide provides an in-depth overview of the core physical and

chemical characteristics of Oleth-3, detailed experimental protocols for their determination, and

a visualization of its role in emulsion formation.

Physical and Chemical Characteristics
The fundamental properties of Oleth-3 are summarized in the tables below, offering a

quantitative look at its key characteristics.

General Properties
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Property Value Source(s)

INCI Name Oleth-3 [1]

Chemical Name

Polyoxyethylene (3) oleyl

ether; (Z)-9-Octadecen-1-ol,

ethoxylated (3 EO)

[1]

CAS Number 9004-98-2 [1]

Molecular Formula C24H48O4 (approximate)

Molecular Weight Approximately 400 g/mol [1]

Physicochemical Data
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Property Value Temperature Source(s)

Appearance Clear or cloudy liquid Room Temperature [1]

Color Straw to light yellow [1]

Odor Faint, characteristic [1]

Solubility

Low water solubility;

Soluble in mineral oils

and methyl esters of

rapeseed oil.

[1]

HLB Value 6.6 - 7.1

pH (1% aqueous

solution)
5.5 - 8.5 [1]

Density
Approximately 0.907

g/mL
20°C [1]

Solidification Point Approximately 0°C [1]

Viscosity

Influences the

rheological properties

of formulations. A

specific value is not

readily available and

is dependent on

concentration and

temperature.

[1]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of Oleth-3.

Determination of Hydrophilic-Lipophilic Balance (HLB)
Value
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The HLB value of a nonionic surfactant like Oleth-3 can be determined using several methods.

Griffin's method is a common theoretical approach, while experimental methods provide more

practical values.

Griffin's Method (Theoretical)

For polyoxyethylene ethers of fatty alcohols, the HLB can be calculated using the formula:

HLB = E / 5

Where:

E is the weight percentage of ethylene oxide in the molecule.

To determine 'E', the molecular weight of the ethylene oxide portion (3 moles * 44.05 g/mol =

132.15 g/mol ) is divided by the total molecular weight of the Oleth-3 molecule (approx. 400

g/mol ) and multiplied by 100.

Experimental "Water Number" Method

A practical determination of the HLB value can be achieved by titrating a solution of the

surfactant in a non-polar solvent with water until a persistent turbidity is observed. The amount

of water solubilized is then correlated to the HLB value.

Workflow for HLB Determination (Water Number Method)

Sample Preparation Titration Endpoint Detection HLB Calculation

Dissolve known weight
of Oleth-3 in a

non-polar solvent

Titrate with deionized
water with constant

stirring

Prepared Sample Observe for persistent
turbidity (the 'water number')

During Titration
Correlate the water
number to the HLB

value using empirical charts

Endpoint Reached

Click to download full resolution via product page

Caption: Experimental workflow for determining the HLB value of Oleth-3.
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Determination of Molar Mass
The average molar mass of ethoxylated compounds like Oleth-3 can be determined using

techniques such as Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF)

Mass Spectrometry.

Protocol for MALDI-TOF Mass Spectrometry:

Sample Preparation: A dilute solution of Oleth-3 is prepared in a suitable solvent (e.g.,

methanol or water).

Matrix Selection: A suitable matrix compound (e.g., α-cyano-4-hydroxycinnamic acid) is

chosen, which co-crystallizes with the analyte and absorbs the laser energy.

Spotting: A small volume of the sample-matrix mixture is spotted onto a MALDI target plate

and allowed to dry, forming co-crystals.

Analysis: The target plate is introduced into the mass spectrometer. A pulsed laser irradiates

the sample spot, causing desorption and ionization of the Oleth-3 molecules.

Time-of-Flight Measurement: The ionized molecules are accelerated in an electric field and

travel down a flight tube. The time taken to reach the detector is proportional to their mass-

to-charge ratio.

Data Analysis: The resulting mass spectrum shows a distribution of polymer chains with

different numbers of ethylene oxide units. The average molar mass is calculated from this

distribution.

Determination of Density
The density of liquid Oleth-3 can be accurately measured using a pycnometer or a U-tube

density meter.

Protocol using a Pycnometer:

Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of

known density (e.g., deionized water) at a specific temperature (20°C), and the weight is

recorded. The volume of the pycnometer is calculated.
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Sample Measurement: The pycnometer is cleaned, dried, and filled with Oleth-3 at the same

temperature.

Weighing: The weight of the pycnometer filled with Oleth-3 is recorded.

Calculation: The density of Oleth-3 is calculated by dividing the mass of the Oleth-3 by the

calibrated volume of the pycnometer.

Determination of pH
The pH of a 1% aqueous solution of Oleth-3 is measured using a calibrated pH meter.

Protocol for pH Measurement:

Solution Preparation: A 1% (w/v) solution of Oleth-3 in deionized water is prepared.

pH Meter Calibration: The pH meter is calibrated using standard buffer solutions of known

pH (e.g., pH 4, 7, and 10).

Measurement: The calibrated pH electrode is immersed in the 1% Oleth-3 solution, and the

pH reading is allowed to stabilize before being recorded.

Determination of Viscosity
The viscosity of Oleth-3, or its aqueous solutions, can be determined using a rotational

viscometer.[2]

Protocol for Viscosity Measurement:

Instrument Setup: A rotational viscometer with a suitable spindle is selected based on the

expected viscosity of the sample. The instrument is calibrated according to the

manufacturer's instructions.

Sample Preparation: The Oleth-3 sample is placed in a temperature-controlled sample

holder to maintain a constant temperature during the measurement.

Measurement: The spindle is immersed in the sample and rotated at a series of controlled

speeds. The torque required to rotate the spindle is measured at each speed.
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Calculation: The viscosity is calculated from the torque, the rotational speed, and the

geometry of the spindle. For non-Newtonian fluids, viscosity may vary with the shear rate.

Role in Emulsification
Oleth-3's primary function is as an emulsifier, facilitating the dispersion of two immiscible

liquids, such as oil and water, into a stable emulsion. Its amphiphilic structure is key to this

process.

The Emulsification Process with Oleth-3
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Caption: Logical flow of the emulsification process mediated by Oleth-3.
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In an oil-in-water (O/W) emulsion, the lipophilic oleyl tails of the Oleth-3 molecules penetrate

the oil droplets, while the hydrophilic polyoxyethylene heads remain in the continuous water

phase. This arrangement forms a protective layer around the oil droplets, preventing them from

coalescing and leading to a stable emulsion. The relatively low HLB of Oleth-3 suggests it is

particularly effective for creating water-in-oil (W/O) emulsions or as a co-emulsifier in O/W

systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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